Cas no 2229498-30-8 (2-(1-methyl-1H-pyrazol-4-yl)ethane-1-sulfonyl fluoride)

• Product Name: 2-(1-methyl-1H-pyrazol-4-yl)ethane-1-sulfonyl fluoride
• CAS No: 2229498-30-8
• MF: C₆H₉FN₂O₂S
• MW: 192.211263418198
• CID: 6367775
• PubChem ID: 165870567
• Update Time: 2025-05-26

2-(1-methyl-1H-pyrazol-4-yl)ethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-(1-methyl-1H-pyrazol-4-yl)ethane-1-sulfonyl fluoride
• 2229498-30-8
• EN300-1583837

• Inchi： 1S/C6H9FN2O2S/c1-9-5-6(4-8-9)2-3-12(7,10)11/h4-5H,2-3H2,1H3
• InChI Key： XHXVXPPSCMOIRG-UHFFFAOYSA-N
• SMILES： S(CCC1C=NN(C)C=1)(=O)(=O)F

Computed Properties

• Exact Mass: 192.03687687g/mol
• Monoisotopic Mass: 192.03687687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 60.3Ų

Additional information on 2-(1-methyl-1H-pyrazol-4-yl)ethane-1-sulfonyl fluoride

Introduction to 2-(1-methyl-1H-pyrazol-4-yl)ethane-1-sulfonyl fluoride (CAS No. 2229498-30-8)

2-(1-methyl-1H-pyrazol-4-yl)ethane-1-sulfonyl fluoride, with the CAS number 2229498-30-8, is a versatile and highly reactive compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a sulfonyl fluoride functional group with a 1-methyl-1H-pyrazol-4-yl moiety, making it a valuable building block for the synthesis of various biologically active molecules.

The chemical structure of 2-(1-methyl-1H-pyrazol-4-yl)ethane-1-sulfonyl fluoride consists of a sulfonyl fluoride group attached to an ethyl chain, which is further substituted with a 1-methyl-1H-pyrazol-4-yl ring. This combination provides the molecule with several key properties, including high reactivity, stability, and the ability to form stable covalent bonds with nucleophiles. These characteristics make it an attractive candidate for use in the development of new drugs and therapeutic agents.

In recent years, there has been a growing interest in the use of sulfonyl fluorides in medicinal chemistry due to their potential as bioisosteres and their ability to modulate biological activity. The sulfonyl fluoride group can act as a bioisostere for carboxylic acids, esters, and amides, which are common functional groups in many biologically active compounds. This property allows researchers to explore new avenues for drug design and optimization.

The 1-methyl-1H-pyrazol-4-yl moiety, on the other hand, is known for its ability to form hydrogen bonds and π-stacking interactions, which are crucial for binding to biological targets such as enzymes and receptors. This structural feature makes 2-(1-methyl-1H-pyrazol-4-yl)ethane-1-sulfonyl fluoride particularly useful in the design of small molecules that can selectively target specific biological pathways.

One of the key applications of 2-(1-methyl-1H-pyrazol-4-yl)ethane-1-sulfonyl fluoride is in the development of kinase inhibitors. Kinases are enzymes that play a central role in cellular signaling pathways and are often implicated in various diseases, including cancer. The unique structure of this compound allows it to form stable covalent bonds with the active site of kinases, thereby inhibiting their activity and potentially leading to therapeutic benefits.

In addition to its use in kinase inhibition, 2-(1-methyl-1H-pyrazol-4-yl)ethane-1-sulfonyl fluoride has also shown promise in the development of drugs targeting other biological targets. For example, recent studies have demonstrated its potential as an inhibitor of proteases, which are involved in various physiological processes and diseases such as viral infections and neurodegenerative disorders.

The synthesis of 2-(1-methyl-1H-pyrazol-4-yl)ethane-1-sulfonyl fluoride typically involves several steps, including the formation of the 1-methylpyrazole ring and the introduction of the sulfonyl fluoride group. Various synthetic routes have been reported in the literature, each offering different advantages in terms of yield, purity, and scalability. One common approach involves the reaction of 4-bromomethylpyrazole with sodium sulfinate followed by fluorination using Selectfluor or another suitable reagent.

The physical properties of 2-(1-methyl-1H-pyrazol-4-yl)ethane-1-sulfonyl fluoride, such as its melting point, boiling point, and solubility, are important considerations for its use in chemical reactions and pharmaceutical applications. These properties can be influenced by factors such as temperature, pressure, and solvent choice. Understanding these properties is crucial for optimizing reaction conditions and ensuring the successful synthesis and purification of the compound.

In terms of safety and handling, it is important to note that while 2-(1-methyl-1H-pyrazol-4-y l)ethane - 1 - sulfony l fluoride is not classified as a hazardous material or controlled substance, it should still be handled with care due to its reactivity. Proper personal protective equipment (PPE) should be used when working with this compound to minimize exposure risks.

The future prospects for 2-(1-methyl - 1 H - pyraz ol - 4 - y l )et han e - 1 - sulfo ny l fluori de (CAS No . 2 2 29 498 - 30 - 8) are promising. Ongoing research continues to explore its potential applications in drug discovery and development. As new insights into its biological activity and mechanisms of action emerge, this compound is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing novel therapeutic strategies.